![molecular formula C17H17NO3 B11539323 5-(allyloxy)-2-{(E)-[(4-methoxyphenyl)imino]methyl}phenol](/img/structure/B11539323.png)
5-(allyloxy)-2-{(E)-[(4-methoxyphenyl)imino]methyl}phenol
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Overview
Description
- The compound’s systematic name describes its structure precisely, avoiding any abbreviations or acronyms.
- It is used in various scientific applications due to its unique properties.
5-(allyloxy)-2-{(E)-[(4-methoxyphenyl)imino]methyl}phenol: is a chemical compound with a complex structure. It combines an aromatic phenol core with an imine group and an allyloxy substituent.
Preparation Methods
Synthetic Routes: One synthetic route involves the reaction of 4-methoxybenzaldehyde with allyl alcohol to form the allyloxy-substituted benzaldehyde. Subsequently, this intermediate reacts with diethylamine to yield the desired compound.
Reaction Conditions: These reactions are typically carried out under anhydrous conditions using suitable solvents (e.g., THF, CH₂Cl₂).
Industrial Production: While not widely produced industrially, laboratory-scale synthesis is feasible.
Chemical Reactions Analysis
Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions:
Major Products: The oxidation product would be the corresponding quinone, while reduction leads to the amine derivative.
Scientific Research Applications
Chemistry: Used as a building block in organic synthesis.
Biology: Investigated for potential bioactivity (e.g., antimicrobial properties).
Medicine: Research on its pharmacological effects (if any) is ongoing.
Industry: Limited industrial applications, but it may find use in specialty chemicals.
Mechanism of Action
- The compound’s mechanism of action depends on its specific interactions with biological targets. Further research is needed to elucidate this fully.
- Potential molecular targets could include enzymes, receptors, or cellular pathways.
Comparison with Similar Compounds
Similar Compounds: Other phenolic compounds with imine or allyloxy substituents.
Uniqueness: Its combination of functional groups makes it distinct within this chemical space.
Remember that this compound’s detailed biological effects and applications may require further investigation.
Properties
Molecular Formula |
C17H17NO3 |
---|---|
Molecular Weight |
283.32 g/mol |
IUPAC Name |
2-[(4-methoxyphenyl)iminomethyl]-5-prop-2-enoxyphenol |
InChI |
InChI=1S/C17H17NO3/c1-3-10-21-16-7-4-13(17(19)11-16)12-18-14-5-8-15(20-2)9-6-14/h3-9,11-12,19H,1,10H2,2H3 |
InChI Key |
VKEFSUHTTKOZOQ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)N=CC2=C(C=C(C=C2)OCC=C)O |
solubility |
6.5 [ug/mL] (The mean of the results at pH 7.4) |
Origin of Product |
United States |
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